Cas no 2551114-83-9 (O-(cyclopent-3-en-1-yl)hydroxylamine)

O-(cyclopent-3-en-1-yl)hydroxylamine structure
2551114-83-9 structure
Product Name:O-(cyclopent-3-en-1-yl)hydroxylamine
CAS No:2551114-83-9
Molecular Formula:C5H9NO
Molecular Weight:99.1310613155365
MDL:MFCD32829067
CID:5656726
PubChem ID:19774091

O-(cyclopent-3-en-1-yl)hydroxylamine Properties

Names and Identifiers

    • 2551114-83-9
    • EN300-27664225
    • O-(cyclopent-3-en-1-yl)hydroxylamine
    • MDL: MFCD32829067
    • InChIKey: ZBPHZIQNDHHPMU-UHFFFAOYSA-N
    • Inchi: 1S/C5H9NO/c6-7-5-3-1-2-4-5/h1-2,5H,3-4,6H2
    • SMILES: O(C1CC=CC1)N

Computed Properties

  • Exact Mass: 99.068413911g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 99.068413911g/mol
  • Heavy Atom Count: 7
  • Complexity: 72.1
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 35.2Ų

O-(cyclopent-3-en-1-yl)hydroxylamine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-27664225-0.05g
O-(cyclopent-3-en-1-yl)hydroxylamine
2551114-83-9 95.0%
0.05g
$624.0 2025-03-20

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